Cas no 2021452-20-8 (4-bromo-1-(1-methoxycyclopentyl)methyl-1H-pyrazol-3-amine)

• Product Name: 4-bromo-1-(1-methoxycyclopentyl)methyl-1H-pyrazol-3-amine
• CAS No: 2021452-20-8
• MF: C₁₀H₁₆BrN₃O
• MW: 274.157541275024
• CID: 5823195
• PubChem ID: 165481383
• Update Time: 2025-06-18

4-bromo-1-(1-methoxycyclopentyl)methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-(1-methoxycyclopentyl)methyl-1H-pyrazol-3-amine
• 2021452-20-8
• EN300-1111753
• 4-bromo-1-[(1-methoxycyclopentyl)methyl]-1H-pyrazol-3-amine

• Inchi： 1S/C10H16BrN3O/c1-15-10(4-2-3-5-10)7-14-6-8(11)9(12)13-14/h6H,2-5,7H2,1H3,(H2,12,13)
• InChI Key： WTYDAWPARNCJND-UHFFFAOYSA-N
• SMILES： BrC1C(N)=NN(C=1)CC1(CCCC1)OC

Computed Properties

• Exact Mass: 273.04767g/mol
• Monoisotopic Mass: 273.04767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 53.1Ų

Additional information on 4-bromo-1-(1-methoxycyclopentyl)methyl-1H-pyrazol-3-amine

Professional Introduction to Compound with CAS No. 2021452-20-8 and Product Name: 4-bromo-1-(1-methoxycyclopentyl)methyl-1H-pyrazol-3-amine

The compound with the CAS number 2021452-20-8 and the product name 4-bromo-1-(1-methoxycyclopentyl)methyl-1H-pyrazol-3-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule, featuring a pyrazole core substituted with a bromo group, a methoxycyclopentylmethyl side chain, and an amine functional group, makes it a versatile scaffold for further chemical modifications and biological evaluations.

In recent years, the investigation of pyrazole derivatives has been extensively explored in medicinal chemistry, owing to their broad spectrum of biological activities. Pyrazole compounds are known for their role as pharmacophores in various drug molecules, exhibiting properties such as anti-inflammatory, antimicrobial, antiviral, and anticancer effects. The presence of the bromo group in 4-bromo-1-(1-methoxycyclopentyl)methyl-1H-pyrazol-3-amine not only enhances its reactivity but also allows for further functionalization through cross-coupling reactions, which are pivotal in modern drug discovery.

The 1-methoxycyclopentylmethyl moiety in the molecular structure introduces a bulky alkyl group that can influence the compound's solubility, metabolic stability, and binding affinity to biological targets. This particular substitution pattern has been strategically employed in the development of novel therapeutic agents to optimize pharmacokinetic profiles. The amine functional group at the 3-position of the pyrazole ring provides a site for hydrogen bonding interactions, which is crucial for maintaining binding affinity to protein targets.

Recent studies have highlighted the importance of pyrazole derivatives in addressing unmet medical needs. For instance, modifications at the 4-position of the pyrazole ring have been shown to modulate receptor binding affinity significantly. The bromo substituent in this compound is particularly noteworthy, as it serves as an excellent handle for palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse aryl or heteroaryl groups. Such transformations have been instrumental in generating novel analogs with enhanced biological activity.

The methoxycyclopentylmethyl group contributes to the steric environment around the pyrazole core, which can be critical for receptor recognition. This structural feature has been exploited in designing molecules that exhibit improved selectivity over existing drugs. Additionally, the amine functionality at the 3-position allows for further derivatization through amide or urea bond formation, which has been widely used in drug development to enhance bioavailability and target engagement.

Advances in computational chemistry and structure-based drug design have facilitated the rapid optimization of such compounds. Molecular docking studies have revealed that 4-bromo-1-(1-methoxycyclopentyl)methyl-1H-pyrazol-3-amine can interact with various biological targets through multiple binding modes. These insights have guided medicinal chemists in designing next-generation molecules with improved pharmacological properties.

The synthesis of this compound involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps include bromination of a precursor pyrazole derivative followed by nucleophilic substitution with a Grignard reagent derived from 1-methoxycyclopentylmethyl bromide. The final step involves functional group manipulation to introduce the amine moiety at the 3-position of the pyrazole ring. These synthetic strategies underscore the importance of innovative approaches in constructing complex molecular architectures.

In conclusion, 4-bromo-1-(1-methoxycyclopentyl)methyl-1H-pyrazol-3-amine represents a promising lead compound in pharmaceutical research. Its unique structural features and potential for further derivatization make it an attractive scaffold for developing novel therapeutic agents. Ongoing studies are focused on exploring its biological activity against various disease targets and optimizing its pharmacokinetic properties through structural modifications.